Cas no 903559-01-3 (Kissoone A)

Kissoone A structure
Kissoone A structure
Product name:Kissoone A
CAS No:903559-01-3
MF:C15H22O
MW:218.334584712982
CID:5068035
PubChem ID:42608139

Kissoone A Chemical and Physical Properties

Names and Identifiers

    • Kissoone A
    • (1S,2Z,7Z,11R)-8,12,12-Trimethylbicyclo[9.1.0]dodeca-2,7-dien-4-one (ACI)
    • CS-0892777
    • HY-N12172
    • 903559-01-3
    • LMPR0103100002
    • CHEBI:186975
    • (1S,2Z,7Z,11R)-8,12,12-trimethylbicyclo[9.1.0]dodeca-2,7-dien-4-one
    • Kissoones A
    • Inchi: 1S/C15H22O/c1-11-5-4-6-12(16)8-10-14-13(9-7-11)15(14,2)3/h5,8,10,13-14H,4,6-7,9H2,1-3H3/b10-8-,11-5-/t13-,14+/m1/s1
    • InChI Key: WCZCSOXIWRFHNZ-UPQREJAMSA-N
    • SMILES: CC1([C@H]2C=CC(CCC=C(CC[C@@H]12)C)=O)C |c:3,8,&1:2,12|

Computed Properties

  • Exact Mass: 218.167065321g/mol
  • Monoisotopic Mass: 218.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 3.4

Kissoone A Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chengdu Biopurify Phytochemicals Ltd
BP2201-100mg
Kissoone A
903559-01-3 98%
100mg
$450 2023-09-19
Chengdu Biopurify Phytochemicals Ltd
BP2201-20mg
Kissoone A
903559-01-3 98%
20mg
$150 2023-09-19
Chengdu Biopurify Phytochemicals Ltd
BP2201-5mg
Kissoone A
903559-01-3 98%
5mg
$160 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP2201-20mg
Kissoone A
903559-01-3 98%
20mg
$150 2023-09-19
Chengdu Biopurify Phytochemicals Ltd
BP2201-10mg
Kissoone A
903559-01-3 98%
10mg
$260 2022-10-12
Chengdu Biopurify Phytochemicals Ltd
BP2201-10mg
Kissoone A
903559-01-3 98%
10mg
$260 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP2201-100mg
Kissoone A
903559-01-3 98%
100mg
$450 2023-09-19
Chengdu Biopurify Phytochemicals Ltd
BP2201-5mg
Kissoone A
903559-01-3 98%
5mg
$160 2022-10-12

Additional information on Kissoone A

Introduction to Kissoone A (CAS No. 903559-01-3): A Compound of Emerging Interest in Chemical Biology

Kissoone A, a naturally occurring compound identified by the chemical identifier CAS No. 903559-01-3, has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound, belonging to the class of terpenoids, has been the subject of extensive research, particularly for its potential applications in drug discovery and therapeutic development.

The molecular structure of Kissoone A is characterized by a complex arrangement of carbon and hydrogen atoms, which contributes to its distinctive chemical profile. This complexity has made it a point of interest for synthetic chemists aiming to develop novel derivatives with enhanced biological efficacy. The compound's terpenoid backbone is a hallmark of many bioactive natural products, suggesting that Kissoone A may possess inherent pharmacological properties.

In recent years, Kissoone A has been studied for its potential role in modulating various biological pathways. Notably, research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the treatment of inflammatory diseases and cancer. The ability of Kissoone A to interact with specific targets within cellular machinery highlights its therapeutic potential.

One of the most compelling aspects of Kissoone A is its ability to induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is a crucial factor in the development of effective anticancer agents. Furthermore, studies have shown that Kissoone A can activate stress signaling pathways that lead to the death of tumor cells, without causing significant toxicity to normal tissues. This selective action makes Kissoone A an attractive candidate for further clinical development.

The synthesis of Kissoone A has been a challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound in sufficient quantities for biological testing. Researchers have developed innovative synthetic routes that mimic natural biosynthesis pathways, allowing for the efficient production of Kissoone A and its derivatives. These synthetic methods have opened up new avenues for exploring the biological activities of this compound.

Another area of interest regarding Kissoone A is its potential as an antimicrobial agent. Preliminary studies have demonstrated that this compound can inhibit the growth of various bacterial and fungal strains. This property is particularly relevant in the context of increasing antibiotic resistance, where novel antimicrobial agents are urgently needed. The mechanism by which Kissoone A exerts its antimicrobial effects is still under investigation but may involve disruption of microbial cell membranes or interference with essential metabolic pathways.

The pharmacokinetic properties of Kissoone A are also being studied to understand how it behaves within the body after administration. Research has shown that Kissoone A has a moderate bioavailability and can be detected in various tissues following oral or intravenous administration. These findings are crucial for optimizing dosing regimens and improving therapeutic outcomes. Additionally, studies on Kissoone A's metabolism have provided insights into how the body processes this compound, which can inform future drug design strategies.

In conclusion, Kissoone A (CAS No. 903559-01-3) is a fascinating compound with significant potential in the field of chemical biology and drug discovery. Its unique structural features, combined with its promising biological activities, make it a valuable candidate for further research and development. As our understanding of Kissoone A's properties continues to grow, so too does its potential as a therapeutic agent for various diseases.

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